Cas no 898753-47-4 ( )

  structure
  structure
Product Name: 
CAS No:898753-47-4
MF:C14H15NO3
MW:245.273803949356
CID:993941
PubChem ID:24727411
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(3-cyanophenyl)-5-oxopentanoate
    • ETHYL-5-(3-CYANOPHENYL)-5-OXOVALERATE
    • AKOS016023110
    • DTXSID80645635
    • MFCD01320298
    • 898753-47-4
    •  
    • MDL： MFCD01320298
    • Inchi： 1S/C14H15NO3/c1-2-18-14(17)8-4-7-13(16)12-6-3-5-11(9-12)10-15/h3,5-6,9H,2,4,7-8H2,1H3
    • InChI Key： AMBOXCSSYZUWSR-UHFFFAOYSA-N
    • SMILES： O(CC)C(CCCC(C1C=CC=C(C#N)C=1)=O)=O

Computed Properties

  • Exact Mass: 245.10500
  • Monoisotopic Mass: 245.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.16000
  • LogP: 2.47438

  Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
207809-1g
Ethyl-5-(3-cyanophenyl)-5-oxovalerate
 898753-47-4 97%
1g
 ￡424.00 2022-03-01
Fluorochem
207809-2g
Ethyl-5-(3-cyanophenyl)-5-oxovalerate
 898753-47-4 97%
2g
 ￡716.00 2022-03-01
Fluorochem
207809-5g
Ethyl-5-(3-cyanophenyl)-5-oxovalerate
 898753-47-4 97%
5g
 ￡1753.00 2022-03-01
A2B Chem LLC
AH91918-1g
Ethyl-5-(3-cyanophenyl)-5-oxovalerate
 898753-47-4 97%
1g
 $516.00 2024-04-19
A2B Chem LLC
AH91918-2g
Ethyl-5-(3-cyanophenyl)-5-oxovalerate
 898753-47-4 97%
2g
 $839.00 2024-04-19
A2B Chem LLC
AH91918-5g
Ethyl-5-(3-cyanophenyl)-5-oxovalerate
 898753-47-4 97%
5g
 $1989.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649934-1g
Ethyl 5-(3-cyanophenyl)-5-oxopentanoate
 898753-47-4 98%
1g
 ￥4846.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649934-2g
Ethyl 5-(3-cyanophenyl)-5-oxopentanoate
 898753-47-4 98%
2g
 ￥8854.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649934-5g
Ethyl 5-(3-cyanophenyl)-5-oxopentanoate
 898753-47-4 98%
5g
 ￥20034.00 2024-04-26

  Related Literature

898753-47-4 ( ) Related Products

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.